Cas no 1249272-07-8 ((1-Benzoylpyrrolidin-3-yl)methanol)

• Product Name: (1-Benzoylpyrrolidin-3-yl)methanol
• CAS No: 1249272-07-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5057712
• Update Time: 2025-05-21

(1-Benzoylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-benzoylpyrrolidin-3-yl)methanol
• (3-(Hydroxymethyl)pyrrolidin-1-yl)(phenyl)methanone
• [3-(hydroxymethyl)pyrrolidin-1-yl]-phenylmethanone
• (1-Benzoylpyrrolidin-3-yl)methanol

• Inchi： 1S/C12H15NO2/c14-9-10-6-7-13(8-10)12(15)11-4-2-1-3-5-11/h1-5,10,14H,6-9H2
• InChI Key： GSOMVFMCPQTFFL-UHFFFAOYSA-N
• SMILES： OCC1CN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (1-Benzoylpyrrolidin-3-yl)methanol

Introduction to (1-Benzoylpyrrolidin-3-yl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 1249272-07-8, specifically identified as (1-Benzoylpyrrolidin-3-yl)methanol, represents a fascinating subject of study within the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (1-Benzoylpyrrolidin-3-yl)methanol consists of a pyrrolidine ring substituted with a benzoyl group at the 1-position and a hydroxymethyl group at the 3-position. This configuration imparts specific chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for diverse reactivity, enabling its use in various chemical transformations.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating the pyrrolidine scaffold. Pyrrolidine derivatives have shown promise in several therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The benzoyl substitution at the 1-position of the pyrrolidine ring in (1-Benzoylpyrrolidin-3-yl)methanol enhances its binding affinity to certain biological targets, making it a compelling candidate for drug discovery efforts.

One of the most intriguing aspects of this compound is its potential role as a scaffold for developing small-molecule inhibitors. The benzoyl group can act as a pharmacophore, facilitating interactions with specific proteins or enzymes involved in disease pathways. For instance, studies have demonstrated that benzoyl-substituted pyrrolidines can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (1-Benzoylpyrrolidin-3-yl)methanol with target proteins with high accuracy. These virtual screening approaches have been instrumental in identifying novel lead compounds for drug development. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to optimize the structural features of this compound to enhance its pharmacological efficacy.

The hydroxymethyl group at the 3-position of the pyrrolidine ring provides an additional site for functionalization, allowing for further derivatization to tailor its biological activity. This flexibility has been exploited in designing libraries of analogs that can be screened for their pharmacological effects. Such libraries are essential in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for their ability to modulate specific biological pathways.

In addition to its pharmaceutical applications, (1-Benzoylpyrrolidin-3-yl)methanol has shown promise in materials science. The unique electronic properties of this compound make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The benzoyl group contributes to the electron-withdrawing nature of the molecule, which can influence charge transport properties in these devices.

The synthesis of (1-Benzoylpyrrolidin-3-yl)methanol involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the pyrrolidine core through cyclization reactions followed by selective functionalization at the 1- and 3-positions. Advances in catalytic processes have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

The role of computational tools in guiding synthetic strategies cannot be overstated. Software packages that simulate reaction mechanisms and predict product outcomes have revolutionized the way chemists design experiments. By integrating experimental data with computational predictions, researchers can streamline their synthetic approaches and accelerate the discovery process.

The potential applications of (1-Benzoylpyrrolidin-3-yl)methanol extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Derivatives of this compound have been explored as intermediates for synthesizing pesticides and herbicides that exhibit high efficacy with low environmental impact. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological disruption.

In conclusion, compound CAS number 1249272-07-8, known as (1-Benzoylpyrrolidin-3-yl)methanol, represents a versatile and multifaceted molecule with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.